Cas no 604-59-1 (alpha-Naphthoflavone)

• Product Name: alpha-Naphthoflavone
• CAS No: 604-59-1
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• MDL: MFCD00004985
• CID: 82669
• PubChem ID: 11790
• Update Time: 2025-07-30

alpha-Naphthoflavone Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4H-benzo[h]chromen-4-one
• 7,8-Benzoflavone
• 2-phenylbenzo(h)chromen-4-one
• α-Naphthoflavone
• alpha-Naphthoflavone
• 2-phenylbenzo[h]chromen-4-one
• 7.8-Benzoflavone
• NAPHTHOFLAVONE, a-(RG)
• α-Naphthylflavone
• 5,6-Benzoflavone
• β-Naphthoflavone
• alpha-Naphthylflavone
• Benzo(h)flavone
• 7,8-BF
• 4H-Naphtho[1,2-b]pyran-4-one, 2-phenyl-
• .alpha.-Naphthoflavone
• 2-Phenyl-benzo[h]chromen-4-one
• 2-Phenyl-4H-naphtho(1,2-b)pyran-4-one
• FML65D8PY5
• benzo[h]flavone
• MLS003171601
• VFMMPHCGEFXGIP-UHFFFAOYSA-N
• 4H-NAPHTH
• NSC407011
• alpha -Naphthoflavone
• NCGC00017210-02
• A-NAPHTHYLFLAVONE
• F16466
• Q4734915
• NCGC00017210-01
• CS-W014028
• BHF
• FT-0622183
• .alpha.-Naphthylflavone
• SY012881
• 604-59-1
• PS-7270
• SMR000112233
• S5158
• Alpha-Naphtholflavone
• 7,8-BENZOFLAVONE; ALPHA-NAPHTHOFLAVONE
• CCRIS 3607
• AKOS000505579
• 2-Phenyl-4H-benzo[h]chromen-4-one #
• EN300-122288
• TNP00080
• NSC 407011
• 2-PHENYL-4H-BENZO(H)CHROMEN-4-ONE
• 4H-Naphtho[1, 2-phenyl-
• BDBM50014323
• METHYL3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-2-THIOPHENECARBOXYLATE
• BRN 0210862
• 4H-NAPHTHO(1,2-b)PYRAN-4-ONE, 2-PHENYL-
• CCRIS-3607
• 5-17-10-00726 (Beilstein Handbook Reference)
• 2-phenyl-4-benzo[h][1]benzopyranone
• A832737
• Oprea1_054595
• UNII-FML65D8PY5
• NS00043017
• MFCD00004985
• Naphthoflavon
• NCGC00142408-01
• CHEBI:76995
• Alpha-Naphtoflavone
• N-1500
• DTXSID2040650
• NSC-407011
• BIDD:ER0569
• BENZOFLAVONE, 7,8-
• SCHEMBL121594
• DB07453
• HY-125833
• CHEMBL283196
• CCG-267182
• Oprea1_802803
• EINECS 210-071-1
• HMS3740O15
• B0056
• alphaNaphthylflavone
• 7,8benzoflavone
• DA-60547
• 4HNaphtho(1,2b)pyran4one, 2phenyl
• 2Phenylbenzo(h)chromen4one
• 7,8-Benzoflavone (7CI)
• DTXCID0020650
• 7,8BF
• 2Phenyl4Hnaphtho(1,2b)pyran4one

• MDL： MFCD00004985
• Inchi： 1S/C19H12O2/c20-17-12-18(14-7-2-1-3-8-14)21-19-15-9-5-4-6-13(15)10-11-16(17)19/h1-12H
• InChI Key： VFMMPHCGEFXGIP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2=CC=C3C=CC=CC3=C12)=O
• BRN： 0210862

Computed Properties

• Exact Mass: 272.08400
• Monoisotopic Mass: 272.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3
• Molecular Weight: 272.3

Experimental Properties

• Color/Form: Powder
• Density: 1.1382 (rough estimate)
• Melting Point: 154.0 to 158.0 deg-C
• Boiling Point: 460.9°C at 760 mmHg
• Flash Point: 215.8 °C
• Refractive Index: 1.5510 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 30.21000
• LogP: 4.61320
• Sensitiveness: Sensitive to light
• Solubility: Not available

alpha-Naphthoflavone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H413
• Warning Statement： P264-P270-P273-P301+P312-P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68-34-11
• Safety Instruction： S24/25-S36/37
• FLUKA BRAND F CODES：8
• RTECS：QL6250000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R68; R34; R11
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone